Cas no 2137069-58-8 (3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol)

• Product Name: 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
• CAS No: 2137069-58-8
• MF: C₈H₁₅N₃O₃
• MW: 201.223001718521
• CID: 5766236
• PubChem ID: 165740039
• Update Time: 2025-10-20

3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
• 2137069-58-8
• EN300-744467

• Inchi： 1S/C8H15N3O3/c1-14-6-8(13)7-5-9-10-11(7)3-2-4-12/h5,8,12-13H,2-4,6H2,1H3/t8-/m0/s1
• InChI Key： PKQXFHKZAWQVFF-QMMMGPOBSA-N
• SMILES： O[C@@H](COC)C1=CN=NN1CCCO

Computed Properties

• Exact Mass: 201.11134135g/mol
• Monoisotopic Mass: 201.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol

3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol (CAS No. 2137069-58-8): A Comprehensive Overview

3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol (CAS No. 2137069-58-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol is composed of a triazole ring linked to a propyl alcohol moiety via a substituted ethyl group. The presence of the triazole ring is particularly noteworthy due to its well-documented role in enhancing the stability and bioavailability of various pharmaceutical agents. The hydroxyl and methoxy groups further contribute to the compound's solubility and reactivity, making it an attractive target for drug development.

Recent studies have highlighted the synthetic accessibility of 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol. One notable method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful tool in click chemistry. This approach allows for the efficient and selective formation of the triazole ring, facilitating the synthesis of complex molecules with high yields and purity. The use of chiral auxiliaries or catalysts can also be employed to achieve enantioselective synthesis, ensuring the production of the desired (R)-enantiomer.

In terms of biological activities, 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and antiviral treatments. Additionally, preliminary studies suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

The pharmacokinetic profile of 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol is another area of active investigation. Early findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it suitable for further development as an orally administered drug. Moreover, its ability to cross the blood-brain barrier (BBB) has been noted in some studies, suggesting potential applications in neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{5-[(1R)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-y l}propan - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l in human subjects. Phase I trials have shown promising results with no significant adverse effects observed at therapeutic doses. These findings have paved the way for Phase II trials focusing on specific disease indications such as cancer and viral infections.

Beyond its therapeutic potential, 3-{5-[ ( ̶ ̶ ̶ ̶ ( R ) ) - ̶ ̶ ̶ ̶ ͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟ ( R ) - ́́́́́́́́́́́́́́́́́́́́̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀ ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ( R ) - ] - [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] ] ] ] } } } } } } } } } } } } propan - o l has also been explored for its use as a building block in organic synthesis. Its versatile functional groups enable it to participate in a wide range of chemical reactions, making it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities.

In conclusion, 3-{5-[ ( R ) -] - propan - o l represents a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and promising biological activities make it an exciting area of ongoing investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new therapeutic agents.